Cas no 1249936-33-1 ([2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide)

• Product Name: [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide
• CAS No: 1249936-33-1
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5282471
• PubChem ID: 115000506
• Update Time: 2025-06-12

[2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1249936-33-1
• EN300-679700
• [2-(pyrrolidin-1-yl)phenyl]methanesulfonamide
• [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide

• Inchi： 1S/C11H16N2O2S/c12-16(14,15)9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-9H2,(H2,12,14,15)
• InChI Key： NDQJZNOPNWFTCD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1N1CCCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.8Ų

Additional information on [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide

Professional Introduction to [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide (CAS No. 1249936-33-1)

[2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1249936-33-1, belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The molecular structure of this compound incorporates a pyrrolidin-1-yl moiety, which is a key feature contributing to its unique chemical and pharmacological properties.

The synthesis and characterization of [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide have been subjects of extensive study due to its potential applications in medicinal chemistry. The presence of the sulfonamide group enhances the compound's ability to interact with biological targets, making it a promising candidate for the development of new drugs. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with enzymes and receptors, providing insights into its mechanism of action.

One of the most compelling aspects of [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide is its role in the development of novel therapeutic agents. Researchers have been particularly interested in its potential as an inhibitor for various enzymatic targets, including those involved in inflammatory pathways and metabolic disorders. The pyrrolidinyl group, in particular, has been shown to enhance binding affinity and selectivity, which are crucial factors in drug design. This has led to several innovative approaches in the synthesis of derivatives that aim to optimize these properties further.

In recent years, the pharmaceutical industry has seen a surge in interest towards structure-based drug design, leveraging high-throughput screening and molecular dynamics simulations to identify promising candidates. [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide has emerged as a key compound in this context, with several studies highlighting its potential as a lead molecule for further optimization. The combination of computational techniques and experimental validation has provided a robust framework for understanding its pharmacological profile.

The compound's unique chemical structure also makes it an attractive scaffold for developing new analogs with enhanced pharmacokinetic properties. For instance, modifications to the pyrrolidinyl ring or the sulfonamide moiety can significantly alter its solubility, bioavailability, and metabolic stability. These factors are critical for ensuring that a drug candidate is not only effective but also safe and practical for clinical use. Current research is focused on identifying such modifications that can improve these properties without compromising efficacy.

Another area where [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide has shown promise is in the treatment of neurological disorders. The sulfonamide group's ability to cross the blood-brain barrier has made it a valuable component in drugs targeting central nervous system (CNS) diseases. Preliminary studies have suggested that derivatives of this compound may have neuroprotective effects, making them potential candidates for conditions such as Alzheimer's disease and Parkinson's disease. These findings are particularly exciting given the unmet medical needs in this field.

The synthesis of [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry, have been employed to improve yield and purity. These techniques not only enhance efficiency but also allow for greater scalability, which is essential for industrial production. The development of robust synthetic routes has been instrumental in making this compound more accessible for further research and development.

In conclusion, [2-(Pyrrolidin-1-yl)phenyl]methanesulfonamide (CAS No. 1249936-33-1) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions faced today.